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Compound of Interest

Compound Name:
3-Hydroxy-2-(hydroxymethyl)-1-

phenylpropan-1-one

CAS No.: 648416-51-7

Cat. No.: B12608477

Get Quote

Introduction & Retrosynthetic Analysis
The target molecule, 3-Hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one (1), is a

difunctionalized aromatic ketone used as a building block for photoinitiators, functionalized

polymers, and heterocyclic derivatives.

From a retrosynthetic perspective, (1) is the product of a double Aldol-Cannizzaro type

condensation between Acetophenone (2) and two equivalents of Formaldehyde (3).

Reaction Pathway & Challenges
The reaction proceeds through sequential hydroxymethylations at the

-carbon.

Step 1 (Mono-addition): Formation of 3-hydroxy-1-phenylpropan-1-one.

Step 2 (Bis-addition - TARGET): Formation of 3-hydroxy-2-(hydroxymethyl)-1-
phenylpropan-1-one.
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Step 3 (Tris-addition - Over-reaction): Formation of 2,2-bis(hydroxymethyl)-3-hydroxy-1-

phenylpropan-1-one.

Critical Control Point: In polar aprotic solvents (e.g., DMSO) with strong bases, the reaction

rate accelerates after the first addition, rapidly leading to the tris product or polymeric

byproducts. To isolate the bis compound, we employ Ethanol/Water as the solvent system with

Potassium Carbonate (K₂CO₃) as a mild base, strictly limiting the formaldehyde stoichiometry.
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Figure 1: Stepwise aldol addition pathway. The protocol targets the green node while

suppressing the red path.

Experimental Protocol
Reagents & Equipment

Reagent MW ( g/mol ) Equivalents
Amount
(Example)

Role

Acetophenone 120.15 1.0 6.00 g (50 mmol) Substrate

Paraformaldehyd

e
30.03 2.2

3.30 g (110

mmol)

Electrophile

Source

Potassium

Carbonate

(K₂CO₃)

138.21 0.5 3.45 g (25 mmol) Base Catalyst

Ethanol (95%) - Solvent 50 mL Solvent

Water - Solvent 10 mL Co-solvent
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Equipment:

100 mL Round-bottom flask (2-neck).

Reflux condenser.

Magnetic stir bar & Hotplate.

Rotary Evaporator.[1]

Flash Chromatography Column (Silica Gel 60).

Synthesis Procedure
Step 1: Depolymerization & Activation

In a 100 mL round-bottom flask, suspend Paraformaldehyde (3.30 g) in Ethanol (50 mL) and

Water (10 mL).

Add Potassium Carbonate (3.45 g).

Heat the mixture to 40°C with vigorous stirring for 15-20 minutes until the solution becomes

mostly clear (depolymerization to formaldehyde).

Step 2: Controlled Aldol Addition
Add Acetophenone (6.00 g) dropwise to the reaction mixture over 10 minutes.

Increase temperature to 50°C (Do not exceed 60°C to prevent Cannizzaro reduction).

Stir for 2–4 hours.

Monitoring: Check TLC every 30 minutes (Eluent: Hexane/EtOAc 7:3).

Rf Values (Approx): Acetophenone (0.[2][3][4][5]8) > Mono-adduct (0.5) > Target Bis-

adduct (0.3) > Tris-adduct (0.1).

Stop the reaction when the Acetophenone spot disappears and the Bis-adduct spot is

prominent. Do not wait for the Mono-adduct to disappear completely, as this will increase Tris

formation.
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Step 3: Quenching & Workup
Cool the reaction mixture to room temperature.

Neutralize carefully with 1N HCl until pH ~6-7. Caution: CO₂ evolution.

Evaporate the bulk of the ethanol under reduced pressure (Rotovap at 40°C).

Dilute the aqueous residue with Ethyl Acetate (EtOAc) (50 mL) and water (20 mL).

Separate the organic layer. Extract the aqueous layer twice more with EtOAc (2 x 30 mL).

Combine organic layers, wash with Brine (saturated NaCl), and dry over anhydrous Na₂SO₄.

Filter and concentrate to yield a crude viscous oil.

Purification (Critical)
The crude oil contains a mixture of Mono, Bis (Target), and Tris products. Crystallization is

difficult due to the mixture's viscosity; Flash Column Chromatography is required.

Stationary Phase: Silica Gel 60 (230-400 mesh).

Eluent Gradient:

100% Hexane (1 CV - Column Volume)

90:10 Hexane:EtOAc (to elute unreacted Acetophenone)

70:30 Hexane:EtOAc (to elute Mono-adduct)

50:50 Hexane:EtOAc (Target Bis-adduct elutes here)

100% EtOAc (Tris-adduct/Polymer flush)

Collect fractions containing the spot at Rf ~0.[1]3. Evaporate to yield the target as a clear,

colorless to pale yellow viscous oil (which may solidify upon prolonged standing in freezer).

Characterization Data (Expected)
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Technique Signal / Peak Assignment

¹H NMR (400 MHz, CDCl₃) 7.9 - 7.4 (m, 5H) Aromatic Protons (Phenyl ring)

4.1 - 3.9 (m, 1H)

Methine proton (

-CH)

3.9 - 3.7 (m, 4H) Methylene protons (-CH₂OH)

3.0 - 2.5 (br s, 2H) Hydroxyl protons (-OH)

IR Spectroscopy 3400 cm⁻¹ (Broad) O-H Stretch

1675 cm⁻¹ (Strong)
C=O Stretch (Aromatic

Ketone)

Mass Spectrometry m/z 194.23 [M+] Molecular Ion (C₁₁H₁₄O₃)

Troubleshooting & Optimization
Controlling the Degree of Substitution
The primary failure mode is "over-alkylation" to the tris-hydroxymethyl product.

Problem:
Low Yield of Bis-Adduct

Too much Formaldehyde Reaction Time too Long Base too Strong (NaOH)

Reduce HCHO to 2.0 eq exactly Quench immediately when
Acetophenone is consumed

Use K2CO3 or NaHCO3
Switch solvent to EtOH

Click to download full resolution via product page

Figure 2: Troubleshooting logic for yield optimization.
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Safety Considerations
Formaldehyde: Carcinogen and sensitizer. Perform all weighing and reactions in a certified

fume hood.

Exotherm: The aldol reaction can be exothermic. Add acetophenone slowly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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